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Introduction
Procyanidin B2, a naturally occurring flavonoid found in high concentrations in apples, has

emerged as a promising compound in the field of hair growth research.[1][2] Scientific studies

have demonstrated its potential to stimulate hair epithelial cell proliferation, induce the anagen

(growth) phase of the hair cycle, and increase hair density and diameter.[3][4] These

application notes provide a comprehensive overview of the use of Procyanidin B2 in hair

growth studies, including quantitative data from key research, detailed experimental protocols,

and insights into its molecular mechanisms of action.

Quantitative Data Summary
The following tables summarize the key quantitative findings from in vitro and clinical studies on

the efficacy of Procyanidin B2 in promoting hair growth.

Table 1: In Vitro Efficacy of Procyanidin B2 on Murine Hair Epithelial Cell Growth

Concentration of
Procyanidin B2

Growth-Promoting
Activity (% of
Control)

Study Duration Reference

30 µM ~300% 5 days [4]
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Table 2: Clinical Trial Results of Topical Procyanidin B2 in Male Pattern Baldness

Parameter
Procyanidin
B2 Group

Placebo
Group

Duration p-value Reference

4-Month

Study
[5]

Increase in

Total Hairs /

0.25 cm²

3.67 ± 4.09 -2.54 ± 4.00 4 months < 0.001 [5]

% of Subjects

with

Increased

Hair Diameter

78.9% 30.0% 4 months < 0.02 [5]

6-Month

Study
[3]

Increase in

Total Hairs /

0.25 cm²

6.68 ± 5.53 0.08 ± 4.56 6 months < 0.005 [3]

Increase in

Terminal

Hairs (>60

µm) / 0.25

cm²

1.99 ± 2.58 -0.82 ± 3.40 6 months < 0.02 [3][6]

Increase in

Non-Vellus

Hairs (>40

µm) / 0.25

cm²

5.79 ± 4.85 -1.63 ± 7.43 6 months < 0.005 [3]

Signaling Pathways and Mechanism of Action
Procyanidin B2 is understood to influence hair growth through at least two primary signaling

pathways: the inhibition of Protein Kinase C (PKC) and by counteracting Transforming Growth
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Factor-beta (TGF-β) induced apoptosis.

Protein Kinase C (PKC) Inhibition
PKC isozymes are implicated in the regulation of the hair cycle, with their activation often

leading to an inhibition of hair growth.[1][7] Procyanidin B2 has been shown to selectively

inhibit certain PKC isozymes, thereby promoting the proliferation of hair epithelial cells and

stimulating the anagen phase.[7]

Procyanidin B2

Protein Kinase C (PKC)

Hair Cell Proliferation
(Anagen Phase)

promotes

Inhibition of Growth

Hair Follicle Cell

TGF-β1 / TGF-β2

Apoptosis
(Catagen Induction)

Procyanidin B2

MEK-1/2 Upregulation

Anagen Phase
(Growth)

Hair Epithelial Cell

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 8 Tech Support

https://www.researchgate.net/publication/11520395_Procyanidin_B-2_extracted_from_apples_promote_hair_growth_A_laboratory_study
https://pubmed.ncbi.nlm.nih.gov/10859531/
https://www.benchchem.com/product/b192186?utm_src=pdf-body
https://pubmed.ncbi.nlm.nih.gov/10859531/
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b192186?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Cell Preparation

Treatment

Analysis

1. Isolate hair epithelial cells
from C3H/HeNCrj mice dorsal skin

2. Culture cells in MCDB 153 medium

3. Seed cells into 96-well plates

4. Add Procyanidin B2 at various concentrations
(e.g., 0.1 to 100 µM)

5. Incubate for 5 days

6. Perform MTT assay to measure cell viability

7. Calculate proliferation rate relative to control
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Animal Preparation

Treatment

Analysis

1. Select C3H/HeSlc mice in the telogen phase

2. Shave the dorsal area of the mice

3. Divide mice into groups (e.g., Vehicle, 1% Procyanidin B2)

4. Topically apply the test solution daily for a set period

5. Photograph the shaven area at regular intervals

6. Quantify the area of hair regrowth
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Subject Recruitment

Study Protocol

Efficacy Evaluation

1. Define inclusion/exclusion criteria
(e.g., male, age, hair loss stage)

2. Obtain informed consent

3. Randomize subjects into Procyanidin B2 and Placebo groups

4. Subjects apply the assigned tonic daily for 4-6 months

5. Capture macrophotographs of a designated scalp area at baseline and follow-up 7. Monitor for any adverse side effects

6. Count total and terminal hairs and measure hair diameter
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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